2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C18H18BrNO4/c1-11-7-13(19)8-12(2)18(11)24-10-17(21)20-14-3-4-15-16(9-14)23-6-5-22-15/h3-4,7-9H,5-6,10H2,1-2H3,(H,20,21)
• InChI Key: GASOSYZSGAEROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=CC3=C(C=C2)OCCO3)C)Br
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol
• CAS No.: 449752-46-9

Description

2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C18H18BrNO4 and its molecular weight is 392.249. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents

• A study synthesized a series of compounds, including variations similar to the requested compound, demonstrating antibacterial and antifungal potential. Particularly, compounds showed promising antimicrobial activity with low hemolytic activity, indicating their potential as antimicrobial and antifungal agents (Abbasi et al., 2020).

Antitumor Activity

• Novel quinazolinone analogues, including derivatives structurally related to the compound of interest, were synthesized and evaluated for their antitumor activity. Some of these compounds displayed significant antitumor activity, making them potential candidates for cancer treatment research (Al-Suwaidan et al., 2016).

Anticonvulsant Agents

• Research into N-substituted derivatives of certain acetamides, including structural analogues of the specified compound, revealed moderate anticonvulsant activity. This highlights the potential use of these compounds in developing new treatments for convulsive disorders (Severina et al., 2020).

Anti-Diabetic Agents

• A series of compounds were synthesized and evaluated for their anti-diabetic potentials, including those similar to the requested compound. Some showed weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting a potential therapeutic application for type-2 diabetes (Abbasi et al., 2023).

Anti-Inflammatory Agents

• Studies on diphenhydramine derivatives structurally related to the compound of interest demonstrated effective anti-inflammatory activities. This research suggests these compounds could reduce acute inflammations through mechanisms related to reducing vascular permeability or antagonistic effects on H1 histamine receptors (Ahmadi et al., 2012).